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Compound of Interest

Compound Name: D-Glucose-13C2-4

Cat. No.: B589480

Essential Safety and Handling of D-Glucose-13C2

For laboratory professionals, including researchers, scientists, and drug development experts,
the safe handling and disposal of chemical reagents are paramount. This guide provides
immediate, essential safety and logistical information for D-Glucose-13C2, a stable isotope-
labeled compound.

Chemical Profile: D-Glucose-13C2 is a non-radioactive, solid chemical compound.[1] As a
stable isotope-labeled sugar, its chemical properties are nearly identical to its unlabeled
counterpart, D-Glucose. It is not classified as a hazardous substance, though standard
laboratory precautions should always be observed to minimize exposure.[2]

Personal Protective Equipment (PPE)

Appropriate PPE is crucial to ensure personal safety when handling D-Glucose-13C2. The
following table summarizes the recommended equipment.
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PPE Category Recommended Equipment  Purpose

o Protects eyes from potential
] Safety glasses with side ) ]
Eye Protection ) ) splashes or airborne particles.
shields or chemical goggles 1]

) Nitrile or other chemically Prevents direct skin contact
Hand Protection ) ) ]
resistant gloves with the chemical.[3][4]

Protects skin and personal
Body Protection Laboratory coat clothing from contamination.[3]

[5]

) ) Minimizes inhalation of
Use in a well-ventilated area. A _ ,
) airborne particles.[6][7] A
, respirator may be necessary ) _
Respiratory N ) ) chemical fume hood is
for large quantities or if dust is )
recommended for handling
generated. N
larger quantities.[3]

Operational Plan for Handling and Disposal

A systematic approach to handling and disposal ensures both safety and experimental integrity.
The following workflow outlines the key steps from preparation to final disposal.
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Workflow for Handling D-Glucose-13C2

Preparation

1. Review SDS and SOPs Spill Response Personal Exposure

2. Don Appropriate PPE

3. Prepare a Designated, Well-Ventilated Workspace

4. Weigh Compound in a Draft-Shielded Balance or Fume Hood

5. Dissolve or Use as Required by Protocol

Cleanup and Disposal

6. Decontaminate Workspace and Equipment

i

7. Segregate Waste

;

8. Dispose of Waste via Approved Chemical Waste Vendor

Click to download full resolution via product page

Workflow for Handling D-Glucose-13C2
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Step-by-Step Handling Protocol

e Preparation:

o Review the Safety Data Sheet (SDS) and relevant Standard Operating Procedures
(SOPs) before starting any work.[8][9]

o Put on all required personal protective equipment, including a lab coat, safety glasses, and
gloves.[5]

o Prepare a clean, designated workspace in a well-ventilated area. For tasks that may
generate dust, such as weighing larger quantities, a chemical fume hood is recommended.

[3]
e Handling:

o When weighing the solid compound, do so in a draft-shielded balance or a fume hood to
prevent the aerosolization of the powder.[3]

o Handle the compound carefully to avoid creating dust.[10]
o Follow the specific experimental protocol for its use.
o Cleanup:
o After handling, thoroughly clean the work area and any equipment used.[8]

o Wash hands thoroughly with soap and water after removing gloves.[6]

Disposal Plan

As D-Glucose-13C2 is a stable isotope-labeled compound, it is not radioactive and does not
require specialized radioactive waste disposal protocols.[1] The disposal should adhere to the
guidelines for non-hazardous chemical waste.

o Waste Segregation:
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o Collect waste containing D-Glucose-13C2 in a designated, sealed, and clearly labeled

container.[10]

o Segregate this waste from general laboratory trash and radioactive waste.[1]

e Disposal Method:

o Dispose of the chemical waste through a licensed and approved waste disposal company.
[1][11]

o Crucially, do not pour D-Glucose-13C2 waste down the drain or dispose of it in regular
trash. While not classified as hazardous to humans, it may be harmful to aquatic life.[1]

o Provide the waste disposal company with the relevant Safety Data Sheet.[1]

Emergency Procedures

» Skin Contact: Wash the affected area thoroughly with soap and plenty of water.[12]

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, and seek medical attention if irritation persists.[12]

 Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[12]

 Ingestion: Rinse the mouth with water and seek medical attention. Do not induce vomiting.
[12]

o Spill: In case of a spill, avoid dust formation.[10] Wear appropriate PPE, mechanically collect
the spilled material (e.g., by sweeping or shoveling), and place it in a suitable container for
disposal.[6] Prevent the spill from entering drains or water courses.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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